![molecular formula C17H16N2O4 B2642676 N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide CAS No. 714212-00-7](/img/structure/B2642676.png)
N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide
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Description
N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.325. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
One notable application of chemical compounds related to N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide is in the field of anticancer research. A series of substituted benzamides, including this compound derivatives, were designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds showed moderate to excellent anticancer activity, with some derivatives exhibiting higher activity than the reference drug, etoposide (Ravinaik et al., 2021).
Antimicrobial Activity
The compound and its derivatives have also been studied for their antimicrobial properties. A series of benzamide derivatives were synthesized and assessed for their bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA) and other clinical isolates. These studies showed promising results, suggesting that the compound and its derivatives could serve as potential bactericidal agents against MRSA and other bacterial strains (Zadrazilova et al., 2015).
Molecular Docking and Antimicrobial Evaluation
Further extending its application in the antimicrobial domain, N-Benzimidazol-1-Yl-Methyl-Benzamide derivatives, structurally similar to this compound, were synthesized and evaluated for antimicrobial activity against various microorganisms. Molecular docking studies were also carried out to understand the interaction of these compounds with microbial proteins, providing insights into their potential mechanism of action (Sethi et al., 2016).
Properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-[(2-methylphenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c1-11-4-2-3-5-12(11)9-18-16(20)17(21)19-13-6-7-14-15(8-13)23-10-22-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWACZQYCYKJBJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.